Cas no 893745-93-2 (4-(azepan-1-yl)methylthiophene-2-carbaldehyde)

• Product Name: 4-(azepan-1-yl)methylthiophene-2-carbaldehyde
• CAS No: 893745-93-2
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6063588
• PubChem ID: 20098994
• Update Time: 2023-12-13

4-(azepan-1-yl)methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-yl)methylthiophene-2-carbaldehyde
• 893745-93-2
• 4-[(azepan-1-yl)methyl]thiophene-2-carbaldehyde
• EN300-1196672

• Inchi： 1S/C12H17NOS/c14-9-12-7-11(10-15-12)8-13-5-3-1-2-4-6-13/h7,9-10H,1-6,8H2
• InChI Key： RMBIPIHMLXXFSY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)CN1CCCCCC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes